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Compound of Interest

Compound Name: Fichtelite

Cat. No.: B1623743 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Fichtelite, a rare cyclic hydrocarbon mineral. The following procedures

are designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. Researchers, scientists, and drug development professionals should adhere to

these guidelines to manage Fichtelite waste effectively.

Fichtelite, with the chemical formula C₁₉H₃₄, is a non-reactive solid hydrocarbon.[1] While

specific disposal protocols for Fichtelite are not widely documented due to its rarity, its

classification as a hydrocarbon dictates that it must be disposed of as chemical waste. The

recommended procedure for small laboratory quantities of Fichtelite is through a licensed

hazardous waste disposal service using the "lab pack" method. This method is a safe and

compliant way to manage various chemical wastes.[2][3][4][5][6]

Key Physical and Chemical Properties of Fichtelite
Understanding the properties of Fichtelite is the first step in its safe handling and disposal.
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Property Value Source

Chemical Formula C₁₉H₃₄ [1]

Appearance
Colorless, white, pale yellow

solid
[1]

Molecular Weight 262.48 g/mol

Melting Point 44.2 - 45.0 °C [1]

Boiling Point Not readily available

Specific Gravity 1.032 [1]

Solubility Insoluble in water

Hazards

As a solid, non-reactive

hydrocarbon, Fichtelite is not

considered acutely hazardous.

However, it should be handled

with standard laboratory

precautions. The primary

disposal concern is its

classification as a chemical

waste that should not be

introduced into the

environment.

[7][8][9]

Experimental Protocol: Lab Pack Disposal of
Fichtelite Waste
The lab pack process is the standard and required method for disposing of small containers of

laboratory chemicals.[2][3][5][6] This procedure ensures that incompatible materials are not

mixed and that the waste is transported safely to a permitted Treatment, Storage, and Disposal

Facility (TSDF).[2]

Objective: To safely package and prepare Fichtelite waste for collection by a licensed

hazardous waste disposal contractor.
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Materials:

Fichtelite waste in a sealed, clearly labeled container.

U.N.-approved waste drum (e.g., 55-gallon) provided by the waste disposal contractor.[3][6]

Inert absorbent material (e.g., vermiculite or sand).[6]

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

Hazardous waste labels.

Inventory sheet.

Procedure:

Identification and Inventory:

Confirm that the waste material is Fichtelite.

Create a detailed inventory of all chemical waste to be disposed of. For each container,

note the chemical name, quantity, and any known hazards.[3][4]

Segregation:

Segregate chemical waste by hazard class. Fichtelite is a non-reactive solid hydrocarbon

and should be packaged with other compatible solid organic waste.[3][5]

Crucially, do not mix incompatible waste streams. For example, acids should not be

packed with bases, and oxidizers should not be packed with flammable materials.[9]

Packaging:

Ensure the primary container holding the Fichtelite waste is in good condition and

securely sealed.

Place a layer of absorbent material at the bottom of the U.N.-approved drum.
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Carefully place the sealed container of Fichtelite into the drum.

Add more absorbent material to fill the spaces between containers and to cushion them,

preventing movement and breakage during transport.[2][6]

The drum should not be filled to more than 90% of its capacity.[10]

Securely close and seal the drum.

Labeling and Documentation:

Affix a completed hazardous waste label to the outside of the drum. The label must include

the generator's contact information, an accumulation start date, and a clear description of

the contents (e.g., "Solid Organic Hydrocarbon Waste").

Complete all necessary regulatory paperwork as required by your institution and the waste

disposal contractor.[3]

Storage and Collection:

Store the prepared lab pack drum in a designated hazardous waste accumulation area.

Arrange for collection by a licensed hazardous waste transportation service.[2]

Fichtelite Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Fichtelite from a

laboratory setting.

Caption: A flowchart outlining the step-by-step process for the safe and compliant disposal of

Fichtelite waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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